Cas no 55470-42-3 (7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI))

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI)
• CAS No: 55470-42-3
• MF: C₁₂H₁₈ClN₅O₄
• MW: 331.755421161652
• CID: 385954
• PubChem ID: 54610413
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI)
• 2-[4-amino-5-(aminomethyl)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol,hydrochloride
• NSC167900
• NSC-167900
• 5-(Aminomethyl)-7-pentofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine--hydrogen chloride (1/1)
• DTXSID90715171
• 55470-42-3

• Inchi： 1S/C12H17N5O4.ClH/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)21-12;/h2,4,6,8-9,12,18-20H,1,3,13H2,(H2,14,15,16);1H
• InChI Key： RYOGPHSELWHRQR-UHFFFAOYSA-N
• SMILES： Cl.O1C(CO)C(C(C1N1C=C(CN)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 331.10500
• Monoisotopic Mass: 331.1047318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 152.67000
• LogP: 0.16720